Cas no 114791-27-4 (Phenylalanine,4-(phosphonomethyl)-, hydrochloride (9CI))

• Product Name: Phenylalanine,4-(phosphonomethyl)-, hydrochloride (9CI)
• CAS No: 114791-27-4
• MF: C₁₀H₁₄NO₅P
• MW: 259.195623874664
• CID: 130464
• PubChem ID: 383690
• Update Time: 2025-04-19

Phenylalanine,4-(phosphonomethyl)-, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenylalanine,4-(phosphonomethyl)-, hydrochloride (9CI)
• 4-(PhosphonoMethyl)-D,L-phenylalanine
• DL-4-phosphonomethyl-Phenylalanine hydrochloride
• CHEBI:228212
• 120667-17-6
• SY232366
• SAQLLHDEEMZENJ-UHFFFAOYSA-N
• 4-Phosphonomethyl-DL-Phenylalanine
• p-(phosphonomethyl)-DL-phenylalanine
• 4-(Phosphonomethyl)phenylalanine
• AKOS015911504
• SCHEMBL738554
• 114791-27-4
• NCI60_025606
• BDBM50004907
• 2-amino-3-(4-(phosphonomethyl)phenyl)propanoic acid
• CHEMBL28745
• AM83479
• NSC672110
• 2-amino-3-[4-(phosphonomethyl)phenyl]propanoic acid
• MFCD03701454
• NSC-672110

• Inchi： 1S/C10H14NO5P/c11-9(10(12)13)5-7-1-3-8(4-2-7)6-17(14,15)16/h1-4,9H,5-6,11H2,(H,12,13)(H2,14,15,16)
• InChI Key： SAQLLHDEEMZENJ-UHFFFAOYSA-N
• SMILES： P(CC1C=CC(=CC=1)CC(C(=O)O)N)(=O)(O)O

Computed Properties

• Exact Mass: 259.06102
• Monoisotopic Mass: 259.06095954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 120.85